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Compound of Interest

Compound Name: Oleamidopropyl dimethylamine

Cat. No.: B085875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oleamidopropyl dimethylamine, a fatty acid amidoamine, is a versatile cationic surfactant

utilized in a wide array of cosmetic and personal care formulations. Its efficacy as a

conditioning agent, emulsifier, and antistatic agent is intrinsically linked to its solubility

characteristics in various solvent systems. Understanding the solubility of oleamidopropyl
dimethylamine is paramount for formulation development, ensuring product stability, and

optimizing performance. This technical guide provides a comprehensive overview of the

available data on the solubility of oleamidopropyl dimethylamine in both aqueous and

organic media, addresses the existing discrepancies in reported values, and outlines a general

methodology for its experimental determination.
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Property Value Source

Molecular Formula C23H46N2O Multiple sources

Molecular Weight 366.63 g/mol Multiple sources

Appearance
Yellow to dark yellow liquid at

25°C
[1]

LogP (o/w) 7.304 (estimated) [2]

Aqueous Solubility
The solubility of oleamidopropyl dimethylamine in water is a subject of conflicting reports in

the available literature. Some sources describe it as being "miscible in water" and "water-

soluble under normal conditions"[3][4]. This suggests a high degree of solubility, which is

further supported by the observation that its protonation in mildly acidic environments to form a

quaternary ammonium salt enhances its water solubility[4]. This property is logical for a

surfactant molecule designed to interact with aqueous systems.

However, other sources present a starkly different picture. One database provides a very low

estimated water solubility of 0.003964 mg/L at 25°C[2]. Another source states a water solubility

of 1.26 g/L at 20°C[5]. This significant discrepancy highlights the need for careful consideration

and likely indicates a strong dependence on the specific conditions of the aqueous medium,

such as pH and the presence of other solutes.

A critical factor influencing its aqueous solubility is the presence of electrolytes. The solubility of

oleamidopropyl dimethylamine is reported to be dramatically reduced in the presence of

salts. For instance, its phase stability is lost when 3% sodium chloride is added to an aqueous

solution[4]. This "salting out" effect is a key property that can be leveraged in formulation

design.

Organic Solvent Solubility
While one source broadly states that oleamidopropyl dimethylamine is miscible in "various

organic solvents," specific quantitative data is scarce in publicly available literature[3].

However, some qualitative information can be inferred. For instance, its solubility in a 25%

ethanol solution is noted[1]. Given its chemical structure, which includes a long hydrophobic
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oleyl chain, it is expected to be soluble in a range of non-polar and polar aprotic organic

solvents. Further experimental investigation is required to quantify its solubility in common

organic solvents such as methanol, isopropanol, acetone, and others.

Summary of Quantitative Solubility Data
Solvent Temperature (°C) Solubility Source

Water 25
0.003964 mg/L

(estimated)
[2]

Water 20 1.26 g/L [5]

Water with 3% NaCl Not Specified
Dramatically reduced

solubility
[4]

25% Ethanol Not Specified Soluble [1]

Note: The conflicting data for water solubility should be carefully considered and may warrant

experimental verification for specific applications.

Experimental Protocol for Solubility Determination
While a specific, detailed experimental protocol for oleamidopropyl dimethylamine was not

found in the reviewed literature, a general and robust methodology for determining the solubility

of a compound like oleamidopropyl dimethylamine can be outlined. The following protocol is

based on the widely accepted isothermal equilibrium method.

Objective: To determine the saturation solubility of
oleamidopropyl dimethylamine in a given solvent at a
specific temperature.
Materials:

Oleamidopropyl dimethylamine (of known purity)

Selected solvents (e.g., water, ethanol, isopropanol, acetone)

Analytical balance
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Vials with screw caps

Constant temperature shaker bath or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or ELSD) or Gas Chromatography (GC) system

Volumetric flasks and pipettes

Methodology:
Preparation of Supersaturated Solutions:

Add an excess amount of oleamidopropyl dimethylamine to a known volume of the

selected solvent in a series of vials. The goal is to have undissolved solid/liquid remaining

at equilibrium.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature shaker bath set to the desired temperature (e.g.,

25°C).

Allow the mixtures to shake for a predetermined period (e.g., 24-48 hours) to ensure that

equilibrium is reached. The time required for equilibration should be determined

experimentally.

Phase Separation:

After equilibration, remove the vials from the shaker.

Allow the vials to stand undisturbed at the experimental temperature for a short period to

allow for the settling of the undissolved solute.
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To ensure complete separation of the saturated solution from the excess solute, centrifuge

the vials at a specified speed and temperature.

Sample Analysis:

Carefully withdraw an aliquot of the clear supernatant (the saturated solution) using a pre-

warmed/cooled pipette to avoid temperature-induced precipitation.

Dilute the aliquot with a known volume of a suitable solvent to bring the concentration

within the linear range of the analytical method.

Analyze the diluted sample using a validated HPLC or GC method to determine the

concentration of oleamidopropyl dimethylamine.

Quantification:

Prepare a calibration curve using standard solutions of oleamidopropyl dimethylamine
of known concentrations.

Calculate the concentration of oleamidopropyl dimethylamine in the original saturated

solution based on the dilution factor and the calibration curve.

Data Reporting:

Express the solubility in standard units, such as g/100 mL, mg/L, or mol/L, at the specified

temperature.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

oleamidopropyl dimethylamine solubility.
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Caption: General workflow for determining the solubility of oleamidopropyl dimethylamine.
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Conclusion
The solubility of oleamidopropyl dimethylamine is a critical parameter for its effective use in

various formulations. While there is conflicting information regarding its precise aqueous

solubility, it is generally understood to be water-soluble, with its solubility being significantly

influenced by pH and the presence of electrolytes. Its solubility in organic solvents is

qualitatively acknowledged but lacks specific quantitative data. For researchers and formulation

scientists, it is crucial to experimentally determine the solubility of oleamidopropyl
dimethylamine in their specific solvent systems of interest to ensure optimal product

performance and stability. The provided experimental workflow offers a robust starting point for

such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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